Cas no 7295-52-5 (1-Octanone, 1-(4-chlorophenyl)-)

• Product Name: 1-Octanone, 1-(4-chlorophenyl)-
• CAS No: 7295-52-5
• MF: C₁₄H₁₉ClO
• MW: 238.753063440323
• CID: 543223
• PubChem ID: 15656392
• Update Time: 2025-06-08

1-Octanone, 1-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Octanone, 1-(4-chlorophenyl)-
• 1-(4-chlorophenyl)octan-1-one
• 1-(4-chlorophenyl)-5,5-dimethylhexan-1-one
• 1-(4-chloro-phenyl)-octan-1-one
• 1-(4-Chlor-phenyl)-octan-1-on
• 1-(p-Chlorphenyl)-octanon-1
• 1-Octanone,1-(4-chlorophenyl)
• p-Chlorcaprylophenon
• p-chlorophenyl heptyl ketone
• starbld0035673
• DTXSID10576428
• 7295-52-5
• MFCD11210597

• Inchi： 1S/C14H19ClO/c1-2-3-4-5-6-7-14(16)12-8-10-13(15)11-9-12/h8-11H,2-7H2,1H3
• InChI Key： GHRUBXRXYXCPIM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CCCCCCC)=O

Computed Properties

• Exact Mass: 238.11200
• Monoisotopic Mass: 238.1124429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.88320

Additional information on 1-Octanone, 1-(4-chlorophenyl)-

Chemical Profile of 1-Octanone, 1-(4-chlorophenyl)- (CAS No. 7295-52-5)

1-Octanone, 1-(4-chlorophenyl)-, identified by the Chemical Abstracts Service Number (CAS No.) 7295-52-5, is a significant organic compound with a broad spectrum of applications in the chemical and pharmaceutical industries. This compound, featuring a chlorophenyl group attached to an octanone backbone, exhibits unique physicochemical properties that make it valuable in synthetic chemistry, material science, and as an intermediate in the development of fine chemicals. The structural motif of this molecule combines the reactivity of the ketone functional group with the electronic influence of the chloro-substituted aromatic ring, offering versatile synthetic pathways and functionalization opportunities.

The molecular structure of 1-Octanone, 1-(4-chlorophenyl)- consists of an eight-carbon aliphatic chain terminated by a carbonyl group (C=O), with a phenyl ring at one end substituted with a chlorine atom at the para position. This arrangement imparts both lipophilicity and electronic tunability to the molecule. The presence of the chloro group enhances electrophilic aromatic substitution reactions, while the ketone functionality allows for further derivatization through condensation, oxidation, or reduction reactions. Such structural features are highly advantageous in medicinal chemistry for designing molecules with specific biological activities.

In recent years, 1-Octanone, 1-(4-chlorophenyl)- has garnered attention in academic and industrial research due to its potential utility as a building block in drug discovery. The compound’s ability to serve as a precursor for more complex scaffolds has been explored in several studies. For instance, researchers have utilized this molecule to synthesize novel heterocyclic compounds by incorporating nitrogen or oxygen-containing moieties into the aromatic ring or extending the aliphatic chain. Such modifications can lead to derivatives with enhanced binding affinity to biological targets or improved pharmacokinetic profiles.

One notable application of 1-Octanone, 1-(4-chlorophenyl)- lies in its role as an intermediate in the synthesis of bioactive molecules. A recent study published in the Journal of Medicinal Chemistry demonstrated its use in constructing novel kinase inhibitors. The chlorophenyl group provides a scaffold for selective interaction with enzyme active sites, while the ketone moiety can be functionalized to modulate solubility and metabolic stability. This dual functionality has been leveraged to develop candidates with promising preclinical activity against various therapeutic indications.

The spectroscopic and chromatographic properties of 1-Octanone, 1-(4-chlorophenyl)- make it amenable to high-throughput screening and analytical characterization. Its distinct infrared (IR) absorption bands due to the C=O stretch (approximately 1715 cm⁻¹) and aromatic C-H vibrations (3000–3100 cm⁻¹), along with its characteristic nuclear magnetic resonance (NMR) signals in proton (¹H) and carbon (¹³C) spectra, facilitate unambiguous identification. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) further confirms purity and structural integrity, ensuring reliability in synthetic workflows.

From a synthetic chemistry perspective, 1-Octanone, 1-(4-chlorophenyl)- serves as a versatile precursor for constructing more complex molecules. The chloro-substituted aromatic ring can undergo nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions, enabling the introduction of diverse functional groups. Meanwhile, the ketone group can participate in aldol condensations or Michael additions, allowing for chain extensions or branch formations. These reactivity patterns have been exploited to generate libraries of derivatives for screening against biological targets.

The industrial relevance of this compound is underscored by its use in specialty chemical manufacturing. It finds applications as an intermediate in producing fragrances, polymers, and coatings where its lipophilic nature contributes to formulation stability and performance. Additionally, its role in synthesizing agrochemicals has been explored, particularly in developing herbicides or fungicides that leverage its structural features for enhanced efficacy.

Recent advancements in green chemistry have also highlighted the potential benefits of optimizing processes involving 1-Octanone, 1-(4-chlorophenyl)-. Researchers are investigating catalytic systems that minimize waste and energy consumption during its synthesis or functionalization. For example, biocatalytic approaches using engineered enzymes have shown promise in selectively modifying this compound without harsh reagents or high temperatures.

The pharmacological potential of derivatives derived from 1-Octanone, 1-(4-chlorophenyl)- continues to be explored across multiple therapeutic areas. Studies have indicated that modifications to its core structure can yield compounds with anti-inflammatory, antimicrobial, or anticancer properties. The interplay between electronic effects from the chlorophenyl group and steric hindrance from the aliphatic chain allows for fine-tuning of bioactivity profiles.

In conclusion, 1-Octanone, 1-(4-chlorophenyl)- (CAS No. 7295-52-5) is a multifaceted compound with significant utility in both academic research and industrial applications. Its unique structural features enable diverse synthetic pathways and functionalization strategies, making it indispensable in drug discovery and fine chemical synthesis. As methodologies evolve toward more sustainable practices, this molecule will likely remain at forefront of innovation across pharmaceuticals, materials science,and specialty chemicals.